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Compound of Interest

Compound Name: Dibutyl disulfide

Cat. No.: B1199301

An In-depth Technical Guide on the Physical Properties of Dibutyl Disulfide

This guide provides a comprehensive overview of the boiling point and vapor pressure of
dibutyl disulfide, tailored for researchers, scientists, and professionals in drug development. It
includes a summary of quantitative data, detailed experimental methodologies, and a workflow
visualization for determining these critical physical properties.

Physical Properties of Dibutyl Disulfide

Dibutyl disulfide, also known as 1-(butyldisulfanyl)butane, is an organic disulfide with the
chemical formula C8H18S2.[1] Accurate knowledge of its physical properties, such as boiling
point and vapor pressure, is essential for its handling, application, and process design in
various research and development settings.

Quantitative Data Summary

The following table summarizes the key physical properties of dibutyl disulfide as reported in
the literature.
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Physical Property Value Conditions

Boiling Point 929.233 °C At 760 mmHg (Atmospheric
Pressure)[1][2][3][4][5]

Vapor Pressure 52 mmHg At 37.7 °C[3][5][6]

Density 0.938 g/mL At 25 °C[2][3][5]

Refractive Index 1.492 At 20 °C[2][3][5]

Flash Point 93 °C Closed Cupl[3][5]

Molecular Weight 178.4 g/mol

Experimental Protocols

The determination of boiling point and vapor pressure requires precise experimental
techniques to ensure accuracy. The following sections detail common methodologies for these
measurements.

Boiling Point Determination: Thiele Tube Method

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[7] For small sample quantities, the Thiele tube method is a highly effective and
common procedure.[8]

Methodology:

o Sample Preparation: A small quantity (less than 1 mL) of dibutyl disulfide is placed into a
small-diameter test tube (a fusion tube).[8]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the fusion tube
with its open end submerged in the liquid.[9][10]

o Apparatus Assembly: The fusion tube is securely attached to a thermometer, ensuring the
sample and the thermometer bulb are at the same level.[9]

o Heating: The entire assembly is placed in a Thiele tube filled with a high-boiling point oll
(e.g., mineral oil) and heated gently and uniformly at the side arm.[8]
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Observation: As the temperature rises, trapped air in the capillary tube will slowly exit. When
the boiling point is reached, a continuous and rapid stream of bubbles will emerge from the
capillary tube.[8][9]

Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling
point is the temperature recorded at the exact moment the stream of bubbles ceases and the
liquid is drawn back into the capillary tube.[8]

Vapor Pressure Determination

Vapor pressure is a measure of a substance's volatility. Its experimental determination involves

measuring the equilibrium pressure of the vapor phase of the substance in a closed container

at a specific temperature.[11]

General Procedure:

Purification: The dibutyl disulfide sample must be purified to remove any volatile impurities
that could affect the measurement.

Sample Isolation: A purified sample is placed in a container connected to a vacuum line and
a pressure measurement device (manometer).

Evacuation: The container is cooled to freeze the sample, and any foreign gases are
removed by evacuating the system.[11]

Equilibration and Measurement: The container is brought to a constant, prescribed
temperature in a liquid bath. The pressure of the vapor in equilibrium with the liquid is then
measured. This process is repeated at different temperatures to generate a vapor pressure
curve.[11]

For substances with very low vapor pressures, specialized techniques such as the Knudsen

effusion cell method or gas transpiration are employed.[11][12]

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for determining the boiling point of a liquid

sample using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination via Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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